2-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H14N2O2S/c1-2-17-11-5-3-10(4-6-11)9-12(16)15-13-14-7-8-18-13/h3-8H,2,9H2,1H3,(H,14,15,16)
• InChI Key: ZHCMQUXVGLVNPJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC=CS2
• Molecular Formula: C13H14N2O2S
• DSSTOX Substance ID: DTXSID301328573
• Molecular Weight: 262.33 g/mol
• Solubility: 7.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 790276-44-7

Description

Synthesis Analysis

The synthesis of related thiazolidine derivatives involves various strategies, including the base-catalyzed ring transformation of azetidinyl precursors and the creation of thiazolidin-4-one structures through condensation reactions. For instance, β-lactams have been transformed into thiazolo[3,4-a]pyrazine derivatives under mild conditions, showcasing a methodology that could be adapted for synthesizing similar compounds (Sápi et al., 1997).

Molecular Structure Analysis

The detailed molecular structure of compounds closely related to "2-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacetamide" has been determined using spectroscopic techniques and single-crystal X-ray diffraction. For example, 2-thioxo-3N-(2-ethoxyphenyl) derivatives have been analyzed to understand their structural, spectroscopic, and electronic properties, including HOMO-LUMO energy gaps and reactivity descriptors, providing insights into their molecular configurations (Khelloul et al., 2022).

Chemical Reactions and Properties

The chemical reactivity and potential reactions involving thiazolidin-4-one derivatives have been explored through various studies. These investigations include the examination of their behavior under different conditions, revealing insights into their stability, reactivity towards nucleophiles and electrophiles, and potential for undergoing ring transformations or serving as substrates for synthesis of more complex molecules. Research on similar structures indicates a propensity for engaging in reactions that alter their ring systems or functionalize their periphery, suggesting a versatile chemistry that would be expected from "this compound" as well (Yahiaoui et al., 2019).

Physical Properties Analysis

The physical properties of compounds like "this compound" are crucial for understanding their behavior in various environments. These properties, including melting points, solubility in different solvents, and crystalline structure, influence their application in chemical synthesis, materials science, and drug formulation. Investigations into related compounds provide valuable data on these aspects, facilitating the prediction and optimization of the physical characteristics of our compound of interest (Boulakoud et al., 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s a drug, it might interact with biological targets to exert its effects.

Future Directions

Future research could focus on synthesizing this compound, characterizing its properties, and exploring its potential applications. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology.